[8-[2-[Acetyl(methyl)amino]ethyl]-3,6-dimethoxyphenanthren-4-yl] acetate

Specification

• Description: The acetylation of opium with acetic anhydride, which converts morphine to heroin, produces a variety of other acetylated products from other endogenous alkaloids, including thebaine. ATM4 4-acetoxy analog is an analytical reference standard categorized as a potential impurity in the synthesis of heroin. ATM4 4-acetoxy analog has been found in seized heroin samples. This product is intended for research and forensic applications.; The acetylation of opium with acetic anhydride, which converts morphine to heroin, produces a variety of other acetylated products from other endogenous alkaloids, including thebaine. ATM4 4-acetoxy analog is a major product of the acetylation of thebaine using acetic anhydride. It is the precursor of the acetylated thebaine metabolite ATM4, which is generated during phase I metabolism of ATM4 4-acetoxy analog by human liver microsomes. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research purposes.
• CAS No.: 91295-74-8
• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol
• IUPAC Name: [8-[2-[acetyl(methyl)amino]ethyl]-3,6-dimethoxyphenanthren-4-yl] acetate
• Standard InChI: InChI=1S/C23H25NO5/c1-14(25)24(3)11-10-17-12-18(27-4)13-20-19(17)8-6-16-7-9-21(28-5)23(22(16)20)29-15(2)26/h6-9,12-13H,10-11H2,1-5H3
• Standard InChI Key: IQCNMUAWZXTDNZ-UHFFFAOYSA-N
• SMILES: CC(=O)N(C)CCC1=C2C=CC3=C(C2=CC(=C1)OC)C(=C(C=C3)OC)OC(=O)C
• Canonical SMILES: CC(=O)N(C)CCC1=C2C=CC3=C(C2=CC(=C1)OC)C(=C(C=C3)OC)OC(=O)C
• Appearance: Assay:≥98%A crystalline solid